N-cyclopentylpiperidin-4-amine dihydrochloride (also known as NCPP or RTI-127) is a psychoactive substance that belongs to the class of piperidine derivatives with potential therapeutic properties. In recent years, NCPP has attracted the attention of researchers in various fields of science, ranging from medicinal chemistry to neurobiology, due to its diverse pharmacological effects and potential clinical applications. In this paper, we will explore the definition and background of NCPP, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, as well as its limitations and future directions.